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Compound of Interest

Compound Name:
2-Chloro-4-(methylsulfanyl)-1,3,5-

triazine

CAS No.: 61810-07-9

Cat. No.: B12976570

Get Quote

For researchers and professionals in drug development and agrochemical science, the

strategic selection of chemical substituents is a cornerstone of designing potent and selective

bioactive molecules. The 1,3,5-triazine scaffold, a versatile and privileged structure, has given

rise to a multitude of compounds with diverse biological activities, including anticancer,

antimicrobial, and herbicidal properties.[1][2][3][4] The bioactivity of these triazine derivatives is

profoundly influenced by the nature of the substituents at the 2, 4, and 6 positions of the

triazine ring.[1] This guide provides an in-depth, objective comparison of the bioactivity of

triazines bearing two common and seemingly similar substituents: the methylthio (-SCH3) and

methoxy (-OCH3) groups.

While both are small, electron-donating groups, the subtle differences in their electronic and

steric properties can lead to significant variations in biological activity. This guide will delve into

these differences, supported by experimental data, to provide a clear understanding of how the

choice between a methylthio and a methoxy substituent can impact the performance of

triazine-based compounds across various applications.
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At a Glance: Key Differences and Biological
Implications

Feature Methylthio (-SCH3) Methoxy (-OCH3)
Biological
Implication

Electronegativity

Sulfur is less

electronegative than

oxygen.

Oxygen is more

electronegative than

sulfur.

Influences the

electron density of the

triazine ring, affecting

binding interactions

with biological targets.

Polarizability

Sulfur is more

polarizable than

oxygen.

Oxygen is less

polarizable than sulfur.

Can lead to stronger

van der Waals

interactions with target

proteins.

Size

The sulfur atom is

larger than the oxygen

atom.

The oxygen atom is

smaller than the sulfur

atom.

Can affect the steric fit

of the molecule within

a binding pocket.

Metabolic Stability

Can be susceptible to

oxidation to sulfoxide

and sulfone.

Generally more

metabolically stable.

Impacts the

pharmacokinetic

profile and duration of

action of the

compound.

Comparative Bioactivity in Different Therapeutic and
Agricultural Areas
The choice between a methylthio and a methoxy substituent can have a profound impact on

the biological activity of triazine derivatives. Below, we explore these differences in the context

of anticancer, antimicrobial, and herbicidal applications.

Anticancer Activity: A Tale of Two Substituents
Both methylthio- and methoxy-substituted triazines have been extensively investigated as

potential anticancer agents, often targeting key signaling pathways involved in cell proliferation
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and survival.[1][2][4]

Methylthio-Substituted Triazines:

Derivatives containing the methylthio group have shown significant promise as anticancer

agents. For instance, a series of 2-[(4-amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-

(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide derivatives were synthesized

and evaluated for their cytotoxic activity against various cancer cell lines.[5] Several of these

compounds exhibited potent activity, with IC50 values in the low micromolar range.[5] The

presence of the methylthio linker was found to be crucial for the observed anticancer effects.

Methoxy-Substituted Triazines:

Methoxy-substituted triazines have also demonstrated potent anticancer properties, with many

derivatives targeting the phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of

rapamycin (mTOR) signaling pathway, which is frequently dysregulated in cancer.[6][7][8] For

example, some mono- and bis(dimethylpyrazolyl)-s-triazine derivatives with methoxy groups

have shown excellent potency against various cancer cell lines, with IC50 values in the

nanomolar range.[8]

Comparative Insights:

While direct comparative studies are limited, a general trend that emerges from the literature is

that the choice of substitution can influence the specific molecular target and the potency of the

compound. For instance, in some series of PI3K inhibitors, the replacement of a morpholine

group (containing an oxygen atom) with a piperazine group led to a significant reduction in

activity, highlighting the sensitivity of this target to the nature of the heteroatom.[2] This

suggests that the higher electronegativity of the oxygen in the methoxy group might be more

favorable for interactions with certain kinase targets compared to the sulfur in the methylthio

group.

Quantitative Comparison of Anticancer Activity:
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Compound
Class

Substituent
Cancer Cell
Line

IC50 (µM) Reference

Pyrazolyl-s-

triazine
Methoxy HCT-116 (Colon) 0.50 [8]

Pyrazolyl-s-

triazine
Methoxy MCF-7 (Breast) 2.29 - 5.53 [1]

Benzimidazolyl-

s-triazine
Methoxy

A549, MCF-7,

Hela
0.20 - 1.25 [2]

Triazine-

sulfonamide

hybrid

Methylthio
HCT-116, MCF-

7, HeLa
3.6 - 11.0 [5]

Antimicrobial Activity: The Sulfur Advantage
In the realm of antimicrobial agents, methylthio-substituted triazines appear to have an edge

over their methoxy counterparts in certain contexts.

Methylthio-Substituted Triazines:

Several studies have reported on the synthesis and evaluation of methylthio-triazine derivatives

as potent antimicrobial agents.[9] For example, a series of novel s-triazine derivatives

incorporating a 4-amino-6-(tert-butyl)-3-(methylthio)-1,2,4-triazin-5(4H)-one moiety exhibited

significant in vitro antimicrobial activity against a panel of Gram-positive and Gram-negative

bacteria.[9]

Methoxy-Substituted Triazines:

Methoxy-substituted triazines have also been investigated for their antimicrobial properties.[10]

In one study, a series of 2,4,6-trisubstituted-1,3,5-triazines were synthesized, and it was found

that compounds with electron-donating groups, such as a methoxy group, showed good

antibacterial activity.[10]
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A study comparing thiophenol derivatives of methoxy-triazines to their phenol counterparts in

terms of antibacterial and antituberculosis activity found that the thiophenol derivatives were

more active. This suggests that the presence of the sulfur atom, as in a methylthio group, may

enhance antimicrobial efficacy. The increased polarizability of sulfur compared to oxygen could

lead to more favorable interactions with bacterial enzymes or cell wall components.

Quantitative Comparison of Antimicrobial Activity (MIC in µg/mL):

Compound
Class

Substituent S. aureus E. coli Reference

Trisubstituted-s-

triazine
Methoxy - 50 [10]

Imidazo-triazine

derivative
- 15.6 3.91

Pyrimido-triazine

derivative
- 15.6 1.95

Triazine-

thiadiazole

hybrid

Methylthio - - [9]

Note: Direct comparative MIC values for methylthio vs. methoxy triazines against the same

strains were not readily available in the searched literature. The table presents data for different

triazine derivatives to illustrate the range of activities.

Herbicidal Activity: A Well-Established Domain
Triazines are a well-known class of herbicides, and both methylthio and methoxy substitutions

have been utilized in the development of commercial products.[11][12]

Mechanism of Herbicidal Action:

Triazine herbicides act by inhibiting photosynthesis in susceptible plants.[11][12] They bind to

the D1 protein in photosystem II (PSII) of the photosynthetic electron transport chain, blocking

the flow of electrons and ultimately leading to the death of the plant.[3][13]
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Cell Culture Treatment MTT Assay Data Acquisition

Seed cancer cells in 96-well plate Incubate for 24h Add triazine compounds at various concentrations Incubate for 48-72h Add MTT solution Incubate for 2-4h Add solubilizing agent (e.g., DMSO) Measure absorbance at ~570 nm

Click to download full resolution via product page

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

Cell Seeding: Cancer cells are seeded into 96-well plates at a density of approximately

5,000-10,000 cells per well and allowed to adhere overnight in a humidified incubator at

37°C with 5% CO2. [14]2. Compound Treatment: The following day, the culture medium is

replaced with fresh medium containing various concentrations of the test triazine

compounds. A vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer

drug) are also included. [14]3. Incubation: The plates are incubated for a further 48-72 hours.

MTT Addition: After the incubation period, MTT solution (typically 5 mg/mL in PBS) is added

to each well, and the plates are incubated for another 2-4 hours. During this time, viable cells

with active metabolism reduce the yellow MTT to a purple formazan product.

Solubilization: A solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, is

added to each well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of each well is measured using a microplate

reader at a wavelength of approximately 570 nm.
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Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated

control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell

growth, is then determined from the dose-response curve.

Antimicrobial Activity: Broth Dilution Method
The broth dilution method is a widely used technique to determine the minimum inhibitory

concentration (MIC) of an antimicrobial agent. [15] Step-by-Step Methodology:

Preparation of Inoculum: A standardized suspension of the test microorganism (bacteria or

fungi) is prepared in a suitable broth medium.

Serial Dilutions: The test triazine compounds are serially diluted in the broth medium in a 96-

well microtiter plate to obtain a range of concentrations.

Inoculation: Each well is inoculated with the standardized microbial suspension. A positive

control (broth with inoculum, no compound) and a negative control (broth only) are included.

Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria,

25-30°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 48-72 hours for

fungi).

Determination of MIC: The MIC is determined as the lowest concentration of the compound

at which there is no visible growth of the microorganism. 6. Determination of MBC/MFC

(Optional): To determine the minimum bactericidal concentration (MBC) or minimum

fungicidal concentration (MFC), an aliquot from the wells showing no growth is subcultured

onto an agar plate. The lowest concentration that prevents any growth on the subculture is

the MBC or MFC. [15]

Conclusion
The choice between a methylthio and a methoxy substituent on a triazine scaffold is a critical

decision in the design of bioactive compounds. While both groups are small and electron-

donating, their distinct electronic and steric properties can lead to significant differences in

biological activity.
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In the context of anticancer agents, both methylthio- and methoxy-substituted triazines have

shown considerable promise, with the optimal choice likely being target-dependent. For certain

kinase targets, the higher electronegativity of the methoxy group may be advantageous for

forming key interactions.

For antimicrobial applications, the available evidence suggests that the methylthio group, with

its greater polarizability, may confer superior activity in some cases.

In the field of herbicides, both substitutions have been successfully commercialized, with the

primary determinant of efficacy being the shared mechanism of photosystem II inhibition.

Differences in their environmental fate and crop selectivity are more likely attributable to

variations in their overall physicochemical properties.

This guide has provided a comparative overview of the bioactivity of methylthio- and methoxy-

substituted triazines, supported by experimental data and detailed protocols. It is our hope that

this information will serve as a valuable resource for researchers and professionals in the

ongoing quest to develop novel and effective bioactive molecules.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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